Cas no 1208968-44-8 (1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole)

• Product Name: 1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole
• CAS No: 1208968-44-8
• MF: C₂₄H₂₆F₃N₃O₂
• MW: 445.477356433868
• CID: 5799370
• PubChem ID: 45546997
• Update Time: 2025-05-23

1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole
• AKOS024517309
• F5729-0555
• 1208968-44-8
• 1-({1-[4-(propan-2-yloxy)benzoyl]piperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole
• (4-propan-2-yloxyphenyl)-[4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidin-1-yl]methanone
• (4-isopropoxyphenyl)(4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone
• VU0519244-1

• Inchi： 1S/C24H26F3N3O2/c1-16(2)32-19-9-7-18(8-10-19)22(31)29-13-11-17(12-14-29)15-30-21-6-4-3-5-20(21)28-23(30)24(25,26)27/h3-10,16-17H,11-15H2,1-2H3
• InChI Key： LTFCAALRPRILGA-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC1CCN(C(C2C=CC(=CC=2)OC(C)C)=O)CC1)(F)F

Computed Properties

• Exact Mass: 445.19771157g/mol
• Monoisotopic Mass: 445.19771157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole

Recent Advances in the Study of 1-({1-4-(Propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS: 1208968-44-8)

The compound 1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole (CAS: 1208968-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazole core and trifluoromethyl group, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with enzyme systems involved in inflammatory and oncogenic pathways. Preliminary data suggest that 1208968-44-8 exhibits high affinity for certain kinases and G-protein-coupled receptors (GPCRs), making it a candidate for further development in targeted therapies. Structural-activity relationship (SAR) studies have been conducted to identify critical functional groups that enhance binding affinity and selectivity, with the trifluoromethyl group playing a pivotal role in stabilizing ligand-receptor interactions.

In addition to its pharmacological properties, recent research has also addressed the synthetic challenges associated with 1208968-44-8. Novel synthetic routes have been proposed to improve yield and purity, leveraging advances in catalytic methodologies and green chemistry principles. These developments are crucial for scaling up production and ensuring the compound's availability for further clinical testing.

Preclinical evaluations have demonstrated the compound's efficacy in animal models of chronic inflammation and certain cancers. For instance, in a murine model of rheumatoid arthritis, 1208968-44-8 significantly reduced inflammatory markers and joint swelling. Similarly, in vitro studies on cancer cell lines have shown dose-dependent inhibition of proliferation, suggesting its potential as an anti-neoplastic agent. However, further studies are needed to assess its safety profile and potential off-target effects.

Looking ahead, the research community is optimistic about the translational potential of 1208968-44-8. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline. Future directions include optimizing formulation strategies, conducting comprehensive toxicology studies, and initiating Phase I clinical trials to evaluate its safety and tolerability in humans.

In summary, 1-({1-4-(propan-2-yloxy)benzoylpiperidin-4-yl}methyl)-2-(trifluoromethyl)-1H-1,3-benzodiazole represents a promising candidate for therapeutic intervention in multiple disease areas. Its unique chemical structure and biological activity underscore the importance of continued research to unlock its full potential. This briefing highlights the latest advancements and sets the stage for future investigations into this intriguing molecule.